Cas no 1131587-77-3 (Methyl 2-(benzylamino)-5-bromobenzoate)

Methyl 2-(benzylamino)-5-bromobenzoate is a brominated benzoate derivative featuring a benzylamino substituent at the 2-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. Its key structural attributes—the bromo group and benzylamino moiety—make it a versatile building block for further functionalization, enabling the development of more complex molecules. The ester group enhances solubility in organic solvents, facilitating reactions under mild conditions. Its well-defined reactivity profile allows for selective modifications, making it valuable for constructing heterocycles or tailored aromatic systems. Suitable for controlled reactions, it offers synthetic flexibility while maintaining stability under standard laboratory conditions.

Methyl 2-(benzylamino)-5-bromobenzoate structure

1131587-77-3 structure

Product Name:Methyl 2-(benzylamino)-5-bromobenzoate

CAS No:1131587-77-3

MF:C₁₅H₁₄BrNO₂

MW:320.181163311005

CID:1030534

PubChem ID:44828931

Update Time:2025-06-08

Methyl 2-(benzylamino)-5-bromobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(benzylamino)-5-bromobenzoate
- A802788
- AK133833
- CTK8E2046
- FT-0655174
- KB-145556
- SBB068046
- methyl 2-(benzylamino)-5-bromo-benzoate
- 1131587-77-3
- DB-060314
- AKOS015852149
- SB82747
- DTXSID40661018
- Methyl2-(benzylamino)-5-bromobenzoate
- Inchi： 1S/C15H14BrNO2/c1-19-15(18)13-9-12(16)7-8-14(13)17-10-11-5-3-2-4-6-11/h2-9,17H,10H2,1H3
- InChI Key： CDUZFDBBVFOGDR-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C(=O)OC)C=1)NCC1C=CC=CC=1

Computed Properties

Exact Mass: 319.02079g/mol
Monoisotopic Mass: 319.02079g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 38.3Å²

Methyl 2-(benzylamino)-5-bromobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019098910-1g	Methyl 2-(benzylamino)-5-bromobenzoate	1131587-77-3	95%	1g	$400.00	2023-09-04
Ambeed	A389954-1g	Methyl 2-(benzylamino)-5-bromobenzoate	1131587-77-3	95+%	1g	$224.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757607-1g	Methyl 2-(benzylamino)-5-bromobenzoate	1131587-77-3	98%	1g	￥2038.00	2024-08-09
Crysdot LLC	CD12179406-5g	Methyl 2-(benzylamino)-5-bromobenzoate	1131587-77-3	95+%	5g	$823	2024-07-23